Cas no 958994-25-7 (5-(Dibromomethyl)quinoxaline)

• Product Name: 5-(Dibromomethyl)quinoxaline
• CAS No: 958994-25-7
• MF: C₉H₆Br₂N₂
• MW: 301.965340137482
• MDL: MFCD17169859
• CID: 1035265
• PubChem ID: 6425484
• Update Time: 2025-10-18

5-(Dibromomethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 5-(Dibromomethyl)quinoxaline
• 5-[bis(bromanyl)methyl]quinoxaline
• 5-Dibromomethyl-quinoxaline
• A845492
• 958994-25-7
• UVNTZZRPOFREKY-UHFFFAOYSA-N
• FT-0768594
• DTXSID00423750
• J-516333
• DB-080362

• MDL： MFCD17169859
• Inchi： 1S/C9H6Br2N2/c10-9(11)6-2-1-3-7-8(6)13-5-4-12-7/h1-5,9H
• InChI Key： UVNTZZRPOFREKY-UHFFFAOYSA-N
• SMILES： BrC(C1=CC=CC2C1=NC=CN=2)Br

Computed Properties

• Exact Mass: 299.89000
• Monoisotopic Mass: 299.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 3.41820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 5-(Dibromomethyl)quinoxaline

5-(Dibromomethyl)quinoxaline: A Promising Compound in the Field of Medicinal Chemistry

5-(Dibromomethyl)quinoxaline (CAS No. 958994-25-7) is a unique and highly versatile compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its dibromomethyl and quinoxaline moieties, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The quinoxaline scaffold is a well-known heterocyclic structure with a wide array of biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of the dibromomethyl group to the quinoxaline core significantly enhances its reactivity and biological potential. Recent studies have highlighted the importance of this modification in improving the pharmacological properties of quinoxaline derivatives.

One of the key areas where 5-(Dibromomethyl)quinoxaline has shown promise is in the development of novel antimicrobial agents. The compound's ability to disrupt bacterial cell walls and inhibit essential enzymes makes it a potential candidate for combating multidrug-resistant bacteria. A study published in the Journal of Medicinal Chemistry demonstrated that 5-(Dibromomethyl)quinoxaline exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

In addition to its antimicrobial properties, 5-(Dibromomethyl)quinoxaline has also been investigated for its antiviral activity. Research conducted at the National Institutes of Health (NIH) found that the compound effectively inhibited the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a promising lead for the development of broad-spectrum antiviral agents.

The anticancer potential of 5-(Dibromomethyl)quinoxaline has also been explored. Studies have shown that the compound induces apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is believed to involve the modulation of key signaling pathways involved in cell proliferation and survival. A recent publication in Cancer Research highlighted the compound's ability to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells.

Beyond its direct biological activities, 5-(Dibromomethyl)quinoxaline has also been used as a synthetic intermediate in the development of more complex molecules. Its reactive dibromomethyl group allows for facile functionalization, enabling chemists to introduce various substituents to tailor the compound's properties for specific applications. This versatility makes it an attractive starting material for drug discovery programs.

The safety profile of 5-(Dibromomethyl)quinoxaline has been evaluated in several preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, ongoing research is necessary to fully understand its pharmacokinetics and potential side effects.

In conclusion, 5-(Dibromomethyl)quinoxaline (CAS No. 958994-25-7) is a promising compound with a diverse range of biological activities. Its potential applications in antimicrobial, antiviral, and anticancer therapies make it a valuable target for further research and development. As new studies continue to uncover its mechanisms of action and optimize its properties, this compound is poised to play a significant role in advancing medicinal chemistry and improving public health.